Cas no 82958-68-7 (2-[3-({4-[(Diaminomethylidene)amino]butyl}amino)propyl]guanidine sulfate(1:1))

2-[3-({4-[(Diaminomethylidene)amino]butyl}amino)propyl]guanidine sulfate(1:1) structure
82958-68-7 structure
Product Name:2-[3-({4-[(Diaminomethylidene)amino]butyl}amino)propyl]guanidine sulfate(1:1)
CAS No:82958-68-7
MF:C9H25N7O4S
MW:327.404299497604
CID:883526
PubChem ID:273115
Update Time:2025-04-19

2-[3-({4-[(Diaminomethylidene)amino]butyl}amino)propyl]guanidine sulfate(1:1) Chemical and Physical Properties

Names and Identifiers

    • 2-[3-[4-(diaminomethylideneamino)butylamino]propyl]guanidine,sulfuric acid
    • DTXSID10297782
    • NSC-118067
    • NSC118067
    • 82958-68-7
    • 2-[3-({4-[(diaminomethylidene)amino]butyl}amino)propyl]guanidine sulfate(1:1)
    • 2-[3-({4-[(Diaminomethylidene)amino]butyl}amino)propyl]guanidine sulfate(1:1)
    • Inchi: 1S/C9H23N7.H2O4S/c10-8(11)15-6-2-1-4-14-5-3-7-16-9(12)13;1-5(2,3)4/h14H,1-7H2,(H4,10,11,15)(H4,12,13,16);(H2,1,2,3,4)
    • InChI Key: VFTOAYKDOXUZTG-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)O.N(CCC/N=C(\N)/N)CCCC/N=C(\N)/N

Computed Properties

  • Exact Mass: 327.16887348g/mol
  • Monoisotopic Mass: 327.16887348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 9
  • Complexity: 297
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 224Ų
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